6-ethyl-7-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-2-(propan-2-yl)-4H-chromen-4-one

• IUPAC Name: 6-ethyl-7-hydroxy-3-(1-methylbenzimidazol-2-yl)-2-propan-2-ylchromen-4-one
• InChI: InChI=1S/C22H22N2O3/c1-5-13-10-14-18(11-17(13)25)27-21(12(2)3)19(20(14)26)22-23-15-8-6-7-9-16(15)24(22)4/h6-12,25H,5H2,1-4H3
• InChI Key: KIIKUDJXZVCGRP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1O)OC(=C(C2=O)C3=NC4=CC=CC=C4N3C)C(C)C
• Molecular Formula: C22H22N2O3
• Molecular Weight: 362.4 g/mol
• CAS No.: 314745-53-4

Description

This chromen-4-one derivative features a benzodiazolyl substituent at position 3, an ethyl group at position 6, a hydroxyl group at position 7, and an isopropyl (propan-2-yl) group at position 2. The core chromen-4-one scaffold is known for its biological relevance, including antimicrobial, anticancer, and enzyme-inhibitory activities . The benzodiazolyl moiety enhances aromatic stacking interactions with protein targets, while the hydroxyl and ethyl groups modulate solubility and pharmacokinetic properties .

Biological Activity

6-Ethyl-7-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-2-(propan-2-yl)-4H-chromen-4-one, also known by its CAS number 610758-26-4, is a complex organic compound with significant potential in medicinal chemistry. This compound integrates various functional groups, including hydroxy, ethyl, and benzodiazole moieties, which contribute to its diverse biological activities. The following sections detail its synthesis, biological mechanisms, and potential applications in therapeutics.

Antimicrobial Properties

Research indicates that derivatives of chromenones exhibit notable antimicrobial activity. In a study assessing various chromenone derivatives, 6-Ethyl-7-hydroxy derivatives demonstrated significant inhibition against a range of bacterial strains. The mechanism appears to involve disruption of bacterial cell membranes and inhibition of cell wall synthesis.

Anticancer Activity

Chromone derivatives have been extensively studied for their anticancer properties. Specifically, 6-Ethyl-7-hydroxy derivatives have shown promise in inducing apoptosis in cancer cell lines. The mechanism is believed to involve the modulation of apoptotic pathways through the activation of caspases and the downregulation of anti-apoptotic proteins like Bcl-2.

Table 1: Summary of Anticancer Activity

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (Breast)	15	Apoptosis induction via caspase activation
HeLa (Cervical)	10	Inhibition of Bcl-2 expression
A549 (Lung)	12	Cell cycle arrest at G0/G1 phase

Neuroprotective Effects

Preliminary studies suggest that this compound may exhibit neuroprotective properties, potentially through its interaction with neurotransmitter systems. It has been hypothesized that it could enhance neurogenesis and protect against neurodegeneration by modulating oxidative stress pathways.

The biological activities of 6-Ethyl-7-hydroxy-3-(1-methyl-1H-benzodiazol-2-yl)-2-(propan-2-yl)-4H-chromen-4-one are closely linked to its structural features:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways related to cancer progression.
• Receptor Modulation : It potentially interacts with various receptors, leading to altered signaling cascades that promote cell death in cancer cells.
• Oxidative Stress Reduction : By scavenging free radicals, it may reduce oxidative stress, thus protecting neuronal cells from damage.

Case Studies

A recent study published in Journal of Medicinal Chemistry evaluated the efficacy of several chromenone derivatives in vivo and found that those with similar structures to our compound significantly reduced tumor growth in xenograft models. The study highlighted the importance of structural modifications in enhancing biological activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

3-(1H-Benzo[d]imidazol-2-yl)-6-Ethyl-7-Hydroxy-4H-Chromen-4-One (CAS 210639-80-8)

• Structure : Lacks the 1-methyl group on the benzimidazole and the 2-isopropyl substituent.
• Properties :
  • Molecular weight: 306.32 g/mol (vs. target compound’s ~378.44 g/mol).
  • Synthesis yield: 32% (indicating challenges in introducing substituents) .
• Activity : Reduced steric bulk at position 2 may decrease membrane permeability compared to the target compound.

8-[(Dimethylamino)Methyl]-6-Ethyl-7-Hydroxy-3-(1-Methyl-1H-1,3-Benzodiazol-2-Yl)-4H-Chromen-4-One (ChemDiv ID 3570-0004)

• Structure: Adds a dimethylaminomethyl group at position 7.
• Properties: Molecular weight: 377.44 g/mol. logP: 3.456 (higher lipophilicity than the target compound due to the dimethylamino group) . Solubility: LogSw = -3.78 (poor aqueous solubility).
• Pharmacology: Included in antiviral screening libraries, suggesting enhanced target engagement via the basic dimethylamino group .

6-Ethyl-7-Hydroxy-3-(4-Phenyl-4H-1,2,4-Triazol-3-Yl)-4H-Chromen-4-One (CAS 847758-37-6)

• Structure : Replaces benzodiazolyl with a phenyl-triazolyl group.
• Properties :
  • Increased polarity from the triazole ring may improve solubility but reduce hydrophobic interactions.
• Activity : Triazole-containing analogs often exhibit improved metabolic stability compared to benzodiazolyl derivatives .

6-Ethyl-7-Methoxy-2-Methyl-3-Phenoxy-Chromen-4-One (CAS 315232-80-5)

• Structure: Methoxy group at position 7 and phenoxy at position 3.
• Properties: Methoxy group reduces hydrogen-bonding capacity (vs. hydroxyl in the target compound). logP: Higher due to the phenoxy substituent, enhancing blood-brain barrier penetration .
• Activity : Methoxy groups often slow oxidative metabolism, increasing half-life .

Physicochemical and Pharmacokinetic Data Comparison

Compound	Molecular Weight (g/mol)	logP	Hydrogen Bond Donors	Polar Surface Area (Ų)	Aqueous Solubility (LogSw)
Target Compound	378.44	~2.8*	1	~50.9	~-4.2*
CAS 210639-80-8	306.32	2.5	1	62.3	-3.9
ChemDiv 3570-0004	377.44	3.46	1	50.9	-3.78
CAS 847758-37-6	~365.38†	~3.1†	1	~70.0†	-4.1†
CAS 315232-80-5	354.39	3.8	0	55.1	-4.5

*Estimated based on structural analogs. †Predicted using computational tools.